Cas no 1342978-62-4 (2-[1-(cyclopropylmethyl)-1h-pyrazol-4-yl]ethan-1-amine)

• Product Name: 2-[1-(cyclopropylmethyl)-1h-pyrazol-4-yl]ethan-1-amine
• CAS No: 1342978-62-4
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5573565
• Update Time: 2025-06-27

2-[1-(cyclopropylmethyl)-1h-pyrazol-4-yl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[1-(cyclopropylmethyl)-1h-pyrazol-4-yl]ethan-1-amine
• 1H-Pyrazole-4-ethanamine, 1-(cyclopropylmethyl)-

• Inchi： 1S/C9H15N3/c10-4-3-9-5-11-12(7-9)6-8-1-2-8/h5,7-8H,1-4,6,10H2
• InChI Key： CDYASKIWVQZRGM-UHFFFAOYSA-N
• SMILES： N1(CC2CC2)C=C(CCN)C=N1

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 295.9±15.0 °C(Predicted)
• pka: 9.68±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-[1-(cyclopropylmethyl)-1h-pyrazol-4-yl]ethan-1-amine

2-[1-(Cyclopropylmethyl)-1H-Pyrazol-4-yl]ethan-1-amine: A Comprehensive Overview

2-[1-(Cyclopropylmethyl)-1H-Pyrazol-4-yl]ethan-1-amine (CAS No. 1342978-62-4) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and anticonvulsant effects. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 2-[1-(Cyclopropylmethyl)-1H-Pyrazol-4-yl]ethan-1-amine.

Chemical Structure and Properties

The chemical structure of 2-[1-(Cyclopropylmethyl)-1H-Pyrazol-4-yl]ethan-1-amine is characterized by a pyrazole ring substituted with a cyclopropylmethyl group and an ethylamine side chain. The cyclopropylmethyl group adds steric hindrance and hydrophobicity to the molecule, which can influence its binding affinity to various biological targets. The ethylamine side chain provides a basic nitrogen atom, which can form hydrogen bonds with receptor sites. These structural features contribute to the compound's overall stability and bioavailability.

The molecular formula of 2-[1-(Cyclopropylmethyl)-1H-Pyrazol-4-yl]ethan-1-amine is C₉H₁₅N₃, and its molecular weight is 165.23 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its physical properties make it suitable for various experimental conditions in both in vitro and in vivo studies.

Synthesis Methods

The synthesis of 2-[1-(Cyclopropylmethyl)-1H-Pyrazol-4-yl]ethan-1-amine can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of 4-chloro-N-cyclopropylmethylpyrazole with ethylene diamine in the presence of a suitable base such as potassium carbonate or sodium hydride. This reaction typically proceeds under mild conditions and yields the desired product in good purity and yield.

Another approach involves the coupling of 4-bromo-N-cyclopropylmethylpyrazole with ethylene diamine using palladium-catalyzed cross-coupling reactions. This method is particularly useful for preparing substituted derivatives of the compound, which can be further optimized for specific biological activities. Recent advancements in catalytic chemistry have led to more efficient and environmentally friendly synthesis methods, reducing the use of hazardous reagents and improving overall process sustainability.

Biological Activities

2-[1-(Cyclopropylmethyl)-1H-Pyrazol-4-yl]ethan-1-amine has been extensively studied for its potential therapeutic applications due to its diverse biological activities. One of the most notable properties is its anti-inflammatory effect. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in both cell cultures and animal models. This makes it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-[1-(Cyclopropylmethyl)-1H-Pyrazol-4-yl]ethan-1-amine has demonstrated analgesic activity. Research has indicated that it can effectively reduce pain sensitivity in animal models of neuropathic pain by modulating nociceptive pathways. The mechanism behind this analgesic effect is thought to involve interactions with opioid receptors or other pain-related signaling pathways.

Clinical Trials and Research Advancements

The potential therapeutic applications of 2-[1-(Cyclopropylmethyl)-1H-Pyrazol-4-yl]ethan-1-amine have led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results, with the compound demonstrating good tolerability and a favorable safety profile. However, further studies are needed to fully understand its long-term effects and potential side effects.

In recent years, there has been a growing interest in exploring the use of pyrazole derivatives for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preclinical studies have suggested that compounds like 2-[1-(Cyclopropylmethyl)-1H-Pyrazol-4-yl]ethan-1-amine may have neuroprotective properties by reducing oxidative stress and preventing neuronal cell death. These findings have opened up new avenues for drug development in this area.

FUTURE PERSPECTIVES AND CONCLUSIONS

The ongoing research on 2-[1-(Cyclopropylmethyl)-1H-Pyrazol-4-yl]ethan-1-amine highlights its potential as a valuable therapeutic agent for various medical conditions. Its unique chemical structure and diverse biological activities make it an attractive target for further optimization and development. As more clinical data becomes available, it is likely that this compound will play an increasingly important role in the treatment of inflammatory diseases, pain management, and neurological disorders.

In conclusion, 2-[1-(Cyclopropylmethyl)-1H-Pyrazol-4-yl]ethan-1-amnine (CAS No. 1342978-62-4) represents a promising compound with significant potential for therapeutic applications. Continued research efforts will undoubtedly lead to new insights into its mechanisms of action and pave the way for innovative treatments in the future.